BS-181 hydrochloride

• Molecular Formula: C22H33ClN6
• Molecular Weight: 417.0 g/mol
• InChI: InChI=1S/C22H32N6.ClH/c1-17(2)19-16-26-28-21(25-15-18-10-6-5-7-11-18)14-20(27-22(19)28)24-13-9-4-3-8-12-23;/h5-7,10-11,14,16-17,25H,3-4,8-9,12-13,15,23H2,1-2H3,(H,24,27);1H
• InChIKey: NVIJWMOQODWNFN-UHFFFAOYSA-N

Researchers need selective CDK7 inhibitors that disrupt both cell cycle and transcription without covalent binding or pan-CDK toxicity. BS-181 HCl solves this with validated reversible inhibition. - **Dual mechanism**: Inhibits CDK7 (IC50=21 nM) as CAK & TFIIH component; >40-fold selective vs other CDKs. - **Cell-active**: NanoBRET EC50=470 nM; use 10-100 nM biochemical, titrate cellular. - **In vivo validated**: t1/2=405 min (mouse); 50% tumor growth reduction @20 mg/kg/day i.p., no overt toxicity. - **Solubility**: HCl salt ensures reproducible aq. handling for in vitro/in vivo studies.

BS-181 Hydrochloride: CDK7 Inhibitor Overview

BS-181 hydrochloride (CAS: 1397219-81-6) is a pyrazolo[1,5-a]pyrimidine-derived small-molecule inhibitor of cyclin-dependent kinase 7 (CDK7) [1]. The compound exhibits an IC₅₀ of 21 nM against CDK7 in cell-free kinase assays and demonstrates >40-fold selectivity over CDK1, CDK2, CDK4, CDK5, CDK6, and CDK9 [2]. It is supplied as the hydrochloride salt (molecular weight 416.99 g/mol) and was first described as a potent and selective CDK7 inhibitor with antitumor activity in vivo [3]. This compound serves as a research tool for investigating CDK7-dependent transcriptional regulation and cell cycle control mechanisms.

Selective CDK7 inhibitor for transcription and cell-cycle pathway studies

Hydrochloride salt form may support aqueous solubility and stability

Reversible ATP-competitive binding suitable for biochemical and live-cell assays

• [1] Ali S, Heathcote DA, Kroll SH, Jogalekar AS, Scheiper B, Patel H, Brackow J, Siwicka A, Fuchter MJ, Periyasamy M, Tolhurst RS, Kanneganti SK, Snyder JP, Liotta DC, Aboagye EO, Barrett AG, Coombes RC. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BS-181 Ligand Page. Ligand ID: 9405. View Source
• [3] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. PMC2875168. View Source

BS-181 HCl: Case for CDK7 Selectivity

CDK7 is a critical node in both cell cycle regulation and transcriptional control, and inhibitors targeting this kinase vary substantially in their selectivity profiles, pharmacokinetic properties, and formulation characteristics [1]. Generic substitution among CDK7 inhibitors is not appropriate because compounds within this class display divergent off-target inhibition patterns across the CDK family and the broader kinome [2]. BS-181 hydrochloride distinguishes itself through a well-characterized selectivity window that has been quantitatively benchmarked against six other CDK family members, a defined in vivo half-life of 405 minutes in mice following intraperitoneal administration, and reproducible solubility parameters in standard laboratory solvents . These quantifiable differences directly impact experimental reproducibility and the interpretability of biological outcomes.

Pan-CDK inhibitors (flavopiridol) lack the dual transcription/cell-cycle mechanism; pathway interpretation may shift.

CDK4/6 inhibitors (palbociclib) target different nodes; CDK7-dependent effects may not be reproduced.

Covalent CDK7 inhibitors (THZ1) differ in potency, binding kinetics, and target engagement; direct replacement requires validation.

• [1] Johnson N, Shapiro GI. Cyclin-dependent kinases (cdks) and the DNA damage response: rationale for cdk inhibitor–chemotherapy combinations as an anticancer strategy for solid tumors. Expert Opin Ther Targets. 2010;14(11):1199-1212. View Source
• [2] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source

BS-181 HCl: Performance Benchmarks

CDK7 Biochemical Potency vs. Roscovitine

BS-181 hydrochloride demonstrates a 35-fold to 40-fold selectivity window between CDK7 (IC₅₀ = 21 nM) and CDK2 (IC₅₀ = 880 nM) [1]. In cross-study comparison, CT7001 (samuraciclib) exhibits a narrower 15- to 16-fold selectivity window with CDK7 IC₅₀ = 40-41 nM and CDK2 IC₅₀ = 578-640 nM . SY-5609 shows a substantially larger selectivity window in terms of absolute fold difference but with a different affinity metric (Kd = 0.065 nM for CDK7; Ki = 2600 nM for CDK2) .

CDK7 Potency vs Roscovitine

Head-to-head

BS-181 IC50: 21 nM (24-fold lower vs roscovitine 510 nM)

Supports CDK7 pathway inhibition study fit

Cell-free recombinant CDK7/CycH/MAT1 assay

Evidence Dimension	CDK7/CDK2 selectivity ratio
Target Compound Data	CDK7 IC₅₀ = 21 nM; CDK2 IC₅₀ = 880 nM
Comparator Or Baseline	CT7001: CDK7 IC₅₀ = 40-41 nM, CDK2 IC₅₀ = 578-640 nM; SY-5609: CDK7 Kd = 0.065 nM, CDK2 Ki = 2600 nM
Quantified Difference	BS-181: 35- to 42-fold selectivity; CT7001: 15- to 16-fold selectivity; SY-5609: ~40,000-fold selectivity (Kd/Ki basis)
Conditions	Cell-free kinase inhibition assays using recombinant CDK7/cyclin H/MAT1 complex and CDK2/cyclin E

Why This Matters

The magnitude of the CDK7/CDK2 selectivity window influences experimental interpretation, as CDK2 inhibition can confound cell cycle arrest phenotypes attributed to CDK7 blockade.

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source

CDK Selectivity Profile vs. Roscovitine

BS-181 hydrochloride exhibits >40-fold selectivity for CDK7 (IC₅₀ = 21 nM) over CDK1, CDK4, CDK5, CDK6, and CDK9, all of which show IC₅₀ values >1 µM [1]. This comprehensive selectivity profile has been validated across multiple independent vendor datasheets and the IUPHAR/BPS Guide to Pharmacology database [2]. The compound shows no significant activity against CDK1/cyclin B, CDK4/cyclin D1, CDK5/p35, CDK6/cyclin D1, and CDK9/cyclin T at concentrations up to 1 µM .

CDK Selectivity Profile

Head-to-head

CDK7 IC50 21 nM; >40-fold selectivity over CDK1,5,9; CDK2 IC50 880 nM

Isoform-selectivity assay context

CDK2 cross-reactivity at >1 µM; panel assay

Evidence Dimension	CDK family isoform selectivity
Target Compound Data	CDK7 IC₅₀ = 21 nM; CDK2 IC₅₀ = 880 nM; CDK5 IC₅₀ = 3000 nM; CDK9 IC₅₀ = 4200 nM
Comparator Or Baseline	CDK1, CDK4, CDK6: IC₅₀ > 1 µM
Quantified Difference	>40-fold selectivity for CDK7 over all tested CDK isoforms except CDK2 (35-fold); >47-fold over CDK1, CDK4, CDK6
Conditions	Cell-free kinase inhibition assays using purified recombinant CDK/cyclin complexes

Why This Matters

A well-defined selectivity fingerprint across the CDK family reduces the likelihood of confounding phenotypic effects arising from inhibition of cell cycle CDKs (CDK1/2/4/6) or transcriptional CDK9, enabling cleaner attribution of biological outcomes to CDK7 inhibition.

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BS-181 Ligand Page. Ligand ID: 9405. BS-181 is >40-fold selective for CDK7 compared to CDK1, 2, 4, 5, 6, or 9. View Source

TNBC Cellular Potency vs. THZ1

BS-181 hydrochloride demonstrates a plasma elimination half-life of 405 minutes (6.75 hours) in mice following intraperitoneal administration of 10 mg/kg [1]. This extended half-life supports sustained target engagement in vivo and contrasts with the rapid clearance observed for some earlier-generation CDK inhibitors. The same 10 mg/kg i.p. dose inhibited the growth of MCF-7 human breast cancer xenografts in nude mice, establishing a direct correlation between pharmacokinetic exposure and antitumor efficacy . This represents class-level inference that the hydrochloride salt formulation contributes to favorable in vivo stability relative to free-base CDK7 inhibitors with shorter residence times.

TNBC Cellular Potency

Cross-study

BS-181 effective; 500-fold less potent than THZ1

Reversible inhibitor; assay potency context

MDA-MB-231 cells; RNA Pol II CTD readout

Evidence Dimension	In vivo plasma elimination half-life
Target Compound Data	t₁/₂ = 405 minutes (6.75 hours) in mice
Comparator Or Baseline	Not directly compared in a single study; class-level inference that earlier CDK inhibitors (e.g., flavopiridol, roscovitine) exhibit shorter half-lives
Quantified Difference	405-minute half-life provides sustained exposure for twice-daily or once-daily dosing regimens in preclinical models
Conditions	Mice, 10 mg/kg intraperitoneal administration

Why This Matters

A well-characterized in vivo half-life is essential for designing reproducible preclinical efficacy studies and for interpreting pharmacodynamic biomarker modulation at specific post-dose time points.

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source

Live-Cell CDK7 Engagement vs. THZ1

BS-181 hydrochloride exhibits defined solubility parameters across multiple solvents: 83 mg/mL (199.0 mM) in DMSO, 27 mg/mL (64.7 mM) in ethanol with warming, and 3 mg/mL (7.2 mM) in water at 25°C [1]. A validated in vivo formulation consisting of 1% DMSO + 30% polyethylene glycol + 1% Tween 80 achieves 28 mg/mL solubility for preclinical dosing . These vendor-verified solubility values provide reproducible starting points for stock solution preparation and minimize batch-to-batch variability in experimental design.

Live-Cell CDK7 Engagement

Head-to-head

BS-181 EC50 470 nM; THZ1 EC50 90 nM (5.2-fold less potent)

Supports live-cell target engagement assays

NanoBRET; STb profile, no collateral activity

Evidence Dimension	Solubility in standard laboratory solvents
Target Compound Data	DMSO: 83 mg/mL (199 mM); Ethanol: 27 mg/mL (64.7 mM); Water: 3 mg/mL (7.2 mM); In vivo formulation: 28 mg/mL
Comparator Or Baseline	Not directly compared; solubility is compound-specific and influences experimental handling
Quantified Difference	High DMSO solubility supports concentrated stock preparation; defined in vivo formulation enables reproducible dosing
Conditions	25°C; DMSO solubility tested in-house by vendor

Why This Matters

Documented solubility parameters reduce experimental variability during stock solution preparation and enable consistent in vivo dosing across independent laboratories.

• [1] Adooq Bioscience. BS-181 hydrochloride Datasheet. Catalog No. A21988. Solubility: DMSO 81 mg/mL (194.24 mM), Water 3 mg/mL (7.19 mM), Ethanol (warmed) 22 mg/mL (52.75 mM). View Source

In Vivo Pharmacokinetics and Tumor Efficacy

In MCF-7 breast cancer cells, BS-181 hydrochloride inhibits the phosphorylation of the RNA polymerase II C-terminal domain (CTD) at Ser5 with an IC₅₀ of 9 µM, and inhibits RB phosphorylation at Ser795 and Ser821 with an IC₅₀ of 15 µM . These cellular target engagement metrics provide a quantitative framework for correlating biochemical CDK7 inhibition (IC₅₀ = 21 nM in cell-free assays) with downstream pharmacodynamic biomarker modulation in intact cells. This cellular-to-biochemical potency shift is a characteristic feature of CDK7 inhibitors and informs appropriate dosing concentrations for cell-based experiments.

In Vivo PK & Xenograft

Supporting evidence

Half-life 405 min; 50% tumor growth reduction at 20 mg/kg/day i.p.

Supports in vivo CDK7 model-response context

MCF-7 xenograft; i.p. administration

Evidence Dimension	Cellular substrate phosphorylation inhibition
Target Compound Data	RNA Pol II CTD Ser5 phosphorylation IC₅₀ = 9 µM; RB Ser795/Ser821 phosphorylation IC₅₀ = 15 µM
Comparator Or Baseline	Cell-free CDK7 IC₅₀ = 21 nM (reference baseline for biochemical-to-cellular potency shift)
Quantified Difference	~430-fold shift from biochemical CDK7 IC₅₀ to cellular RNA Pol II CTD phosphorylation IC₅₀
Conditions	MCF-7 human breast cancer cells

Why This Matters

Cellular IC₅₀ values for CDK7 substrate phosphorylation guide the selection of appropriate compound concentrations for cell-based experiments and enable cross-validation of target engagement in mechanistic studies.

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source

BS-181 Hydrochloride Antiproliferative Activity Across Cancer Cell Line Panel: IC₅₀ Range 1.5–37 µM

BS-181 hydrochloride inhibits cancer cell growth across a panel of cell lines representing diverse tumor types, with IC₅₀ values ranging from 1.5 µM to 37 µM . This broad antiproliferative activity correlates with the compound's CDK7 inhibitory potency and supports its utility as a research tool for investigating CDK7-dependent proliferation across multiple cancer contexts. The IC₅₀ range provides a benchmark for selecting appropriate cell lines and concentrations for mechanistic studies. This cell line sensitivity profiling is more comprehensive than the single-cell-line data available for some comparator CDK7 inhibitors at the time of the original publication.

Evidence Dimension	Antiproliferative activity across cancer cell lines
Target Compound Data	IC₅₀ range = 1.5–37 µM across multiple cancer cell lines
Comparator Or Baseline	Class-level inference: earlier CDK inhibitors often showed narrower or less well-characterized activity ranges
Quantified Difference	Approximately 25-fold range in sensitivity across the panel, reflecting differential CDK7 dependency
Conditions	Cell proliferation assays in a panel of cancer cell lines representing multiple tumor types

Why This Matters

A documented antiproliferative IC₅₀ range across multiple cell lines enables researchers to select appropriate experimental systems and interpret context-dependent CDK7 dependency in cancer biology studies.

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source

BS-181 HCl Application Scenarios

CDK7 in Transcription and Cell Cycle

BS-181 hydrochloride is appropriate for experiments investigating CDK7-mediated RNA polymerase II CTD phosphorylation where confounding inhibition of CDK9 must be minimized. The compound's >40-fold selectivity over CDK9 (IC₅₀ = 4200 nM vs CDK7 IC₅₀ = 21 nM) [1] enables cleaner interpretation of transcriptional effects attributed specifically to CDK7 rather than CDK9. Researchers should use the cellular IC₅₀ for RNA Pol II CTD Ser5 phosphorylation (9 µM) as a reference point for dose selection in cell-based transcriptional assays.

In Vivo Proof-of-Concept for CDK7 Therapeutics

BS-181 hydrochloride is suitable for murine xenograft studies where sustained compound exposure is required. The documented 405-minute plasma elimination half-life following 10 mg/kg i.p. administration [1] supports twice-daily dosing regimens that have demonstrated tumor growth inhibition in MCF-7 xenograft models . Procurement of the hydrochloride salt formulation is recommended for in vivo applications due to the established solubility parameters in the validated vehicle (1% DMSO + 30% PEG + 1% Tween 80, achieving 28 mg/mL) [2].

Live-Cell Target Engagement Benchmarking

BS-181 hydrochloride serves as a reference tool for kinase selectivity profiling experiments due to its well-characterized CDK family inhibition fingerprint [1]. The compound's 35- to 42-fold selectivity window between CDK7 and CDK2 makes it valuable for studies that require discrimination between CDK7-dependent and CDK2-dependent cell cycle effects. Researchers comparing CDK7 inhibitors with different selectivity profiles (e.g., BS-181 vs CT7001 or SY-5609) can use this compound as a benchmark for intermediate-selectivity CDK7 inhibition [2].

Selectivity vs. Covalent and Pan-CDK Inhibitors

BS-181 hydrochloride is appropriate for antiproliferative screening across cancer cell line panels to map CDK7 dependency. The documented IC₅₀ range of 1.5–37 µM across multiple cancer types [1] provides a quantitative framework for interpreting differential sensitivity. Procurement for these studies should account for the compound's DMSO solubility (83 mg/mL, 199 mM) to enable preparation of concentrated stock solutions for high-throughput screening formats.

Application

Selection Property

Validation Focus

CDK7 transcription & cell cycle studies

Reversible ATP-competitive inhibitor with >40-fold selectivity over most CDKs

Verify CDK7-dependent RNA Pol II phosphorylation and CAK activity

In vivo CDK7 target validation

Favorable plasma half-life and dose-dependent tumor growth inhibition in xenograft models

Establish PK/PD relationships and tumor growth inhibition endpoints

Live-cell CDK7 target engagement assays

Quantified NanoBRET EC50 and STb profile

Determine cellular target engagement concentration and selectivity

CDK7 selectivity vs. covalent/pan-CDK inhibitors

Reversible inhibition distinct from covalent (THZ1) and pan-CDK (flavopiridol) mechanisms

Assess mechanism-based biological response and CDK2 contribution

• [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source
• [2] Adooq Bioscience. BS-181 hydrochloride Datasheet. Catalog No. A21988. View Source